![molecular formula C18H20FNO2 B1466119 4-{4-[(3-Fluorobenzyl)oxy]phenoxy}piperidine CAS No. 847341-21-3](/img/structure/B1466119.png)
4-{4-[(3-Fluorobenzyl)oxy]phenoxy}piperidine
Overview
Description
“4-{4-[(3-Fluorobenzyl)oxy]phenoxy}piperidine” is a chemical compound with the empirical formula C12H16FNO . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular weight of “4-{4-[(3-Fluorobenzyl)oxy]phenoxy}piperidine” is 209.26 . The SMILES string representation is Fc1ccc(COC2CCNCC2)cc1 . The InChI string is 1S/C12H16FNO/c13-11-3-1-10(2-4-11)9-15-12-5-7-14-8-6-12/h1-4,12,14H,5-9H2 .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-{4-[(3-Fluorobenzyl)oxy]phenoxy}piperidine” include a molecular weight of 209.26 . Unfortunately, other specific physical and chemical properties like melting point, boiling point, and solubility were not found in the sources I accessed.Scientific Research Applications
Synthesis and Chemical Modification :
- A method for the synthesis of isotopomers of a related compound, 4-(4-fluorobenzyl)piperidine, was developed, emphasizing the significance of this compound in chemical research and its potential for further modifications (Proszenyák et al., 2005).
Histone Deacetylase Inhibitors :
- Derivatives of this compound were studied for their role as histone deacetylase (HDAC) inhibitors. These compounds demonstrated significant in vitro antiproliferative activities and promising in vivo antitumor activity (Thaler et al., 2012).
Pharmaceutical Intermediates :
- The compound has been used in the synthesis of pharmaceutical intermediates, with research focusing on its role in the hydrogenation process and the effects of different catalysts (Proszenyák et al., 2004).
Radiotracer Synthesis :
- Analogues of this compound have been synthesized and evaluated as radiotracers, particularly for positron emission tomography (PET) imaging, highlighting its potential in diagnostic imaging and receptor study (Labas et al., 2011).
Antioxidants for Polypropylene Copolymers :
- Research into the synthesis of compounds with piperidine moieties, including those similar to the 4-{4-[(3-Fluorobenzyl)oxy]phenoxy}piperidine structure, demonstrates their potential as antioxidants for polypropylene copolymers (Desai et al., 2004).
Antipsychotic Agents :
- Studies on butyrophenones with structures involving piperidine moieties related to the compound have been conducted to evaluate their potential as antipsychotic agents (Raviña et al., 2000).
Safety and Hazards
properties
IUPAC Name |
4-[4-[(3-fluorophenyl)methoxy]phenoxy]piperidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20FNO2/c19-15-3-1-2-14(12-15)13-21-16-4-6-17(7-5-16)22-18-8-10-20-11-9-18/h1-7,12,18,20H,8-11,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKTWENXIPRRVET-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1OC2=CC=C(C=C2)OCC3=CC(=CC=C3)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20FNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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